Cas no 2229499-90-3 (1-1-(3-fluoropyridin-4-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(3-fluoropyridin-4-yl)cyclopropylethan-1-amine
• CAS No: 2229499-90-3
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 6111297
• PubChem ID: 165656521
• Update Time: 2025-05-19

1-1-(3-fluoropyridin-4-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-fluoropyridin-4-yl)cyclopropylethan-1-amine
• 2229499-90-3
• EN300-1816731
• 1-[1-(3-fluoropyridin-4-yl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C10H13FN2/c1-7(12)10(3-4-10)8-2-5-13-6-9(8)11/h2,5-7H,3-4,12H2,1H3
• InChI Key： OCBPZCGVIBJXJD-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C1(C(C)N)CC1

Computed Properties

• Exact Mass: 180.10627659g/mol
• Monoisotopic Mass: 180.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-1-(3-fluoropyridin-4-yl)cyclopropylethan-1-amine

Comprehensive Overview of 1-1-(3-fluoropyridin-4-yl)cyclopropylethan-1-amine (CAS No. 2229499-90-3)

The compound 1-1-(3-fluoropyridin-4-yl)cyclopropylethan-1-amine (CAS No. 2229499-90-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 3-fluoropyridin-4-yl moiety and the cyclopropyl ring, make it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting neurological disorders and metabolic diseases, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated compounds like 1-1-(3-fluoropyridin-4-yl)cyclopropylethan-1-amine has surged due to their enhanced bioavailability and metabolic stability. This aligns with the growing focus on fluorine-containing drugs in the pharmaceutical industry, a topic frequently searched in academic and industrial databases. The compound's CAS No. 2229499-90-3 is often queried in chemical registries, reflecting its relevance in patent filings and regulatory submissions.

The synthesis of 1-1-(3-fluoropyridin-4-yl)cyclopropylethan-1-amine involves multi-step organic reactions, including cross-coupling and cyclopropanation techniques. These methods are widely discussed in forums and publications related to green chemistry and sustainable synthesis, which are hot topics among environmentally conscious researchers. The compound's cyclopropyl group is also a subject of interest due to its role in improving ligand-receptor interactions, a key consideration in modern drug design.

From a commercial perspective, CAS No. 2229499-90-3 is often associated with high-purity standards and custom synthesis services. Suppliers and contract research organizations (CROs) frequently highlight its availability for preclinical studies, catering to the needs of biotech startups and academic labs. This aligns with the increasing searches for research chemicals and building blocks in drug discovery pipelines.

Analytical characterization of 1-1-(3-fluoropyridin-4-yl)cyclopropylethan-1-amine typically involves advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods are critical for ensuring compound integrity, a concern frequently raised in quality control discussions. The 3-fluoropyridin-4-yl moiety, in particular, requires careful analysis due to its potential impact on molecular polarity and solubility.

Looking ahead, the versatility of 1-1-(3-fluoropyridin-4-yl)cyclopropylethan-1-amine positions it as a promising candidate for further exploration in medicinal chemistry. Its structural motifs are compatible with fragment-based drug discovery, a trending approach in the pharmaceutical industry. As researchers continue to investigate its properties, CAS No. 2229499-90-3 is likely to remain a subject of scientific and commercial interest.